Cas no 339991-61-6 (Hexanoic acid, 2-acetyl-2-methyl-, ethyl ester, (2S)-)

• Product Name: Hexanoic acid, 2-acetyl-2-methyl-, ethyl ester, (2S)-
• CAS No: 339991-61-6
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 1461206
• Update Time: 2024-08-23

Hexanoic acid, 2-acetyl-2-methyl-, ethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-acetyl-2-methyl-, ethyl ester, (2S)-

• Inchi： 1S/C11H20O3/c1-5-7-8-11(4,9(3)12)10(13)14-6-2/h5-8H2,1-4H3/t11-/m0/s1
• InChI Key： PUGIIMMGAWLFKX-NSHDSACASA-N
• SMILES： C(OCC)(=O)[C@@](C(C)=O)(C)CCCC

Computed Properties

• Exact Mass: 200.1413

Experimental Properties

• Density: 0.950±0.06 g/cm3(Predicted)
• Boiling Point: 227.8±8.0 °C(Predicted)
• PSA: 43.37